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Compound Focus: Briciclib

CAS No.: 865783-99-9

Cat. No.: S522025

Briciclib (ON-014185) is a water-soluble prodrug of ON-013100, designed to inhibit eukaryotic translation

initiation factor 4E (eIF4E) [1] [2] [3]. This mechanism targets cancer cell proliferation and survival

pathways as follows:
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Preclinical Experimental Data & Protocols
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Key in vitro findings demonstrate Briciclib's potent anti-proliferative activity across various cancer cell lines

[2] [3]:

Cell Lines Glso (Nanomolar
Cancer Type Key Molecular Effects
Tested Range)
Mantle Cell EKO-1, MINO 9.8-12.2nM Reduction of Cyclin D1 and c-Myc
Leukemia (MCL) protein levels within 8 hours [2].
Breast Cancer MCF7, MDA- 9.8-12.2 nM Reduction of Cyclin D1 and c-Myc
MB-231 protein levels within 8 hours [2].
Gastric Cancer AGS 9.8-12.2 nM Data specific to proliferation inhibition
[3].
Esophageal Cancer OE19, OE33, 9.8-12.2nM Data specific to proliferation inhibition
FLO-1 [3].

The experimental protocol used in these studies can be summarized as follows [2]:

e Cell Culture: Various human cancer cell lines are maintained in standard conditions.

e Compound Treatment: Cells are treated with Briciclib across a range of concentrations.

¢ Viability Assay: A cell proliferation assay (e.g., MTT or similar) is performed after a set incubation
period (typically 72-96 hours) to determine the Glso value—the concentration that causes 50% growth
inhibition.

¢ Molecular Analysis: Treated cells are harvested. Proteins are extracted and analyzed via Western
Blotting to detect changes in levels of cyclin D1, c-Myc, and other relevant proteins.

Comparison with Alternative Therapeutic Strategies

Briciclib represents an upstream approach to cell cycle disruption compared to other targeted therapies. The
table below contrasts its strategy with direct CDK4/6 inhibitors and a potential approach for RB1-deficient

cancers.
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Primar
Therapeutic o L Developmental Status for
Molecular Key Mechanism in Cancer .
Agent/ Class Solid Tumors
Target
Briciclib elF4E [1][2] [3] Blocks cap-dependent Phase |
translation of oncoproteins like  (Terminated/Suspended) [1]
cyclin D1 [2] [3]. [3].

| CDK4/6 Inhibitors (e.g., Ribociclib, Palbociclib) | CDK4 & CDKG6 kinases [4] | Directly inhibits CDK4/6,
preventing Rb phosphorylation and G1/S cell cycle progression [4]. | Approved & in clinical use (e.g., for
breast cancer); multiple active clinical trials [5] [4]. | | MPT Inhibitors (e.g., Tigecycline) | Mitochondrial
Protein Translation [4] | Synthetic lethal approach in RB1-deficient tumors; targets a metabolic vulnerability

downstream of E2F [4]. | Investigational/Preclinical (identified via drug repurposing screens) [4]. |

This relationship and the points of intervention for these different strategies are shown in the pathway below:

Therapeutic Intervention Points

P Inhibits Translates
ctivates
Phosphorylates
CDK4/6 Inhibitors Inhibits CDK4/6 phoryl
MPT Inhibitors Inhibits

P!
(Unphosphorylated)

Click to download full resolution via product page

Interpretation of Current Status

The available information suggests that Briciclib is no longer under active clinical development for solid

tumors. The Phase I trial (NCT02168725) was terminated or suspended [1] [3]. In contrast, several direct
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CDKA4/6 inhibitors have successfully progressed to later-stage trials and clinical approval [5] [4].

This difference in clinical trajectory may be related to:

e The challenge of targeting translation initiation, a broad cellular process, compared to the more
specific kinase inhibition of CDK4/6.

¢ Potential narrow therapeutic window, a common hurdle for drugs targeting fundamental processes
like protein synthesis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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